Cas no 6962-93-2 (1,3-Propanediol,2-ethyl-2-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate))

• Product Name: 1,3-Propanediol,2-ethyl-2-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate)
• CAS No: 6962-93-2
• MF: C₂₇H₃₂O₉S₃
• MW: 596.732584953308
• CID: 505537
• PubChem ID: 243871
• Update Time: 2025-04-19

1,3-Propanediol,2-ethyl-2-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-ethyl-2-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate)
• 2,2-bis[(4-methylphenyl)sulfonyloxymethyl]butyl 4-methylbenzenesulfonate
• (1,1,1)-Tris-(p-Tosyloxymethyl)-Propan
• 1-(toluene-4-sulfonyloxy)-2,2-bis-(toluene-4-sulfonyloxymethyl)-butane
• 1-(Toluol-4-sulfonyloxy)-2,2-bis-(toluol-4-sulfonyloxymethyl)-butan
• 1,1,1-tris(p-tosyloxymethyl)propane
• 1,1,1-tris-(p-tosyloxymethyl)propane
• 2,2-bis({[(4-methylphenyl)sulfonyl]oxy}methyl)butyl 4-methylbenzenesulfonate
• AC1L6CIN
• AC1Q6Y50
• AG-K-43754
• AR-1D1132
• CTK5D0652
• NSC54075
• tris-O-(toluene-4-sulfonyl)-ettriol
• SCHEMBL2058119
• 6962-93-2
• 2-Ethyl-2-((tosyloxy)methyl)propane-1,3-diyl bis(4-methylbenzenesulfonate)
• NSC-54075
• DTXSID30288091
• NSC 54075
• ONBDFMBZWWQABM-UHFFFAOYSA-N

• Inchi： 1S/C27H32O9S3/c1-5-27(18-34-37(28,29)24-12-6-21(2)7-13-24,19-35-38(30,31)25-14-8-22(3)9-15-25)20-36-39(32,33)26-16-10-23(4)11-17-26/h6-17H,5,18-20H2,1-4H3
• InChI Key： ONBDFMBZWWQABM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(COS(C1C=CC(C)=CC=1)(=O)=O)(COS(C1C=CC(C)=CC=1)(=O)=O)CC

Computed Properties

• Exact Mass: 596.12096
• Monoisotopic Mass: 596.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 925
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.314
• Boiling Point: 746°Cat760mmHg
• Flash Point: 405°C
• Refractive Index: 1.572
• PSA: 130.11
• LogP: 7.76690